![molecular formula C23H24N2O3S B4856914 4-[benzyl(methylsulfonyl)amino]-N-(4-ethylphenyl)benzamide](/img/structure/B4856914.png)
4-[benzyl(methylsulfonyl)amino]-N-(4-ethylphenyl)benzamide
Overview
Description
4-[benzyl(methylsulfonyl)amino]-N-(4-ethylphenyl)benzamide, also known as BMS-345541, is a selective inhibitor of IκB kinase (IKK) that is used in scientific research to study the role of IKK in various biological processes. IKK is a key regulator of the nuclear factor kappa B (NF-κB) pathway, which is involved in inflammation, immune response, and cell survival. BMS-345541 has been shown to have potential therapeutic applications in the treatment of cancer, inflammatory diseases, and autoimmune disorders.
Mechanism of Action
4-[benzyl(methylsulfonyl)amino]-N-(4-ethylphenyl)benzamide acts as a selective inhibitor of IKK, which is a key regulator of the NF-κB pathway. It works by blocking the phosphorylation of IκB, which is a protein that inhibits the activation of NF-κB. By inhibiting IKK, this compound prevents the activation of NF-κB and reduces inflammation, immune response, and cell survival.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are primarily related to its inhibition of IKK and the NF-κB pathway. It has been shown to reduce inflammation and immune response in various animal models of disease, including rheumatoid arthritis, inflammatory bowel disease, and multiple sclerosis. This compound has also been shown to inhibit the growth of cancer cells in vitro and in vivo.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-[benzyl(methylsulfonyl)amino]-N-(4-ethylphenyl)benzamide is its selectivity for IKK, which allows for the specific inhibition of the NF-κB pathway without affecting other cellular processes. It also has good bioavailability and can be administered orally or intraperitoneally. However, one limitation of this compound is its potential for off-target effects, which can lead to unwanted side effects in animal models. Additionally, the high cost of synthesis and limited availability of this compound can make it difficult to use in large-scale experiments.
Future Directions
There are several future directions for the use of 4-[benzyl(methylsulfonyl)amino]-N-(4-ethylphenyl)benzamide in scientific research. One area of focus is the development of more selective inhibitors of IKK that can target specific isoforms of the enzyme. Another area of interest is the use of this compound in combination with other drugs to enhance its therapeutic potential. Additionally, further studies are needed to investigate the potential of this compound in the treatment of various diseases, including cancer, inflammatory diseases, and autoimmune disorders.
Scientific Research Applications
4-[benzyl(methylsulfonyl)amino]-N-(4-ethylphenyl)benzamide is used in scientific research to study the role of IKK in various biological processes. It has been shown to inhibit the activation of NF-κB, which is involved in the regulation of inflammation, immune response, and cell survival. This compound has been used in studies to investigate the role of IKK in cancer, inflammatory diseases, and autoimmune disorders.
properties
IUPAC Name |
4-[benzyl(methylsulfonyl)amino]-N-(4-ethylphenyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N2O3S/c1-3-18-9-13-21(14-10-18)24-23(26)20-11-15-22(16-12-20)25(29(2,27)28)17-19-7-5-4-6-8-19/h4-16H,3,17H2,1-2H3,(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYOLDISEXBLSNT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)N(CC3=CC=CC=C3)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.